Cas no 1256812-37-9 (6-Isopropylpyridine-3-carbothioamide)

• Product Name: 6-Isopropylpyridine-3-carbothioamide
• CAS No: 1256812-37-9
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 4827779
• Update Time: 2023-08-19

6-Isopropylpyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 6-Isopropylpyridine-3-carbothioamide
• AK671817

• Inchi： 1S/C9H12N2S/c1-6(2)8-4-3-7(5-11-8)9(10)12/h3-6H,1-2H3,(H2,10,12)
• InChI Key： VHWHWNKXOMHYDN-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=C(C=C1)C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 71